Cas no 442678-95-7 (5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate)

• Product Name: 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate
• CAS No: 442678-95-7
• MF: C₁₇H₁₄FN₃O₄S
• MW: 375.37416601181
• CID: 6565936
• Update Time: 2025-06-13

5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate
• 5-amino-1-tosyl-1H-pyrazol-3-yl 2-fluorobenzoate
• Benzoic acid, 2-fluoro-, 5-amino-1-[(4-methylphenyl)sulfonyl]-1H-pyrazol-3-yl ester

• Inchi： 1S/C17H14FN3O4S/c1-11-6-8-12(9-7-11)26(23,24)21-15(19)10-16(20-21)25-17(22)13-4-2-3-5-14(13)18/h2-10H,19H2,1H3
• InChI Key： SLPZCZZBLSYHNF-UHFFFAOYSA-N
• SMILES： C(OC1C=C(N)N(S(C2=CC=C(C)C=C2)(=O)=O)N=1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate

Comprehensive Analysis of 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate (CAS No. 442678-95-7)

The compound 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate (CAS No. 442678-95-7) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining a pyrazole core with a fluorobenzoate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

One of the key features of 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate is its sulfonyl group, which enhances its stability and bioavailability. Researchers are increasingly focusing on sulfonyl-containing compounds due to their role in modulating enzyme activity and receptor binding. The presence of a fluoro substituent further augments its electronic properties, making it a candidate for targeted drug delivery systems. These attributes align with the growing demand for precision medicine and green chemistry solutions.

In the context of AI-driven drug discovery, CAS No. 442678-95-7 has garnered attention as a potential scaffold for virtual screening. Computational models predict its compatibility with various biological targets, particularly in inflammation and metabolic disorders. This aligns with user searches for "next-generation drug candidates" and "AI in chemical synthesis." The compound’s pyrazol-3-yl segment is also being studied for its role in crop protection, addressing queries like "sustainable agrochemicals 2024."

From a synthetic chemistry perspective, the ester linkage in 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate offers versatility for derivatization. Laboratories are exploring its use in combinatorial chemistry libraries, responding to trends like "high-throughput screening optimization." Its amino group provides a handle for further functionalization, catering to niche searches such as "multifunctional heterocycles."

Environmental and regulatory considerations are paramount in modern chemistry. While CAS No. 442678-95-7 is not classified as hazardous, its biodegradation pathways are under investigation to meet EPA guidelines. This resonates with frequently asked questions like "eco-friendly chemical alternatives" and "benign by design principles." The compound’s low ecotoxicity profile positions it favorably for industrial scaling.

In summary, 5-amino-1-(4-methylbenzenesulfonyl)-1H-pyrazol-3-yl 2-fluorobenzoate exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug development to smart materials—reflect the compound’s adaptability to evolving scientific paradigms. As research progresses, this molecule is poised to address critical challenges in healthcare and sustainability, making it a cornerstone of future breakthroughs.